Cas no 2153278-44-3 (4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid)

4,4,4-Trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid is a fluorinated organic compound featuring a trifluoromethyl group and a substituted phenyl ring, which contribute to its unique physicochemical properties. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural framework is particularly useful in the development of bioactive molecules, where fluorine substitution can improve binding affinity and selectivity. The compound’s well-defined reactivity profile allows for precise functionalization, facilitating its use in complex synthetic routes. High purity and consistent performance under controlled conditions ensure its reliability in research and industrial applications.
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid structure
2153278-44-3 structure
Product Name:4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid
CAS No:2153278-44-3
MF:C11H10F4O2
MW:250.189517498016
CID:5929322
PubChem ID:165703063
Update Time:2025-05-23

4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid
    • EN300-1954375
    • 2153278-44-3
    • Inchi: 1S/C11H10F4O2/c1-6-2-3-7(9(12)4-6)8(5-10(16)17)11(13,14)15/h2-4,8H,5H2,1H3,(H,16,17)
    • InChI Key: NZOOUMXFQYJIKW-UHFFFAOYSA-N
    • SMILES: FC(C(CC(=O)O)C1C=CC(C)=CC=1F)(F)F

Computed Properties

  • Exact Mass: 250.06169221g/mol
  • Monoisotopic Mass: 250.06169221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3Ų

4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid Pricemore >>

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4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid Related Literature

Additional information on 4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid

4,4,4-Trifluoro-3-(2-fluoro-4-methylphenyl)butanoic Acid: A Comprehensive Overview

4,4,4-Trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid, also known by its CAS number 2153278-44-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a butanoic acid backbone with a trifluoromethyl group at the 4-position and a substituted phenyl group at the 3-position. The phenyl group is further substituted with a fluoro group at the 2-position and a methyl group at the 4-position, adding complexity to its structure.

The synthesis of 4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid involves a series of carefully designed reactions that highlight the importance of fluorination in modern organic synthesis. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce costs. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, such as coupling reactions or fluorination.

The structural features of this compound make it particularly suitable for applications in drug discovery and development. The presence of multiple fluorine atoms contributes to its lipophilicity and stability, which are desirable properties in pharmaceutical compounds. Additionally, the phenyl group substitution pattern allows for fine-tuning of the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent research has demonstrated that this compound exhibits promising activity in preclinical models for treating certain types of cancer and neurodegenerative diseases.

In terms of material science applications, 4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid has shown potential as a precursor for advanced materials such as polymers and coatings. Its ability to form stable bonds under various conditions makes it an attractive candidate for developing high-performance materials with tailored properties. For example, studies have shown that derivatives of this compound can be used to create self-healing polymers or high-strength composites.

The latest research on this compound has also explored its role in agricultural chemistry. Due to its unique chemical structure, it has been investigated as a potential herbicide or fungicide. Field trials have indicated that it exhibits selective activity against certain plant pathogens without causing significant harm to crops or the environment. This dual functionality makes it a versatile compound with broad applicability across multiple industries.

In conclusion, 4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid (CAS No: 2153278-44-3) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and agriculture. Its unique structure and chemical properties make it an invaluable tool for researchers seeking innovative solutions across these fields. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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